Cas no 1291489-46-7 (3-Amino-4-(4-trifluoromethyl-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-4-(4-trifluoromethyl-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one
• CAS No: 1291489-46-7
• MF: C₁₇H₁₂F₆N₂O
• MW: 374.280405044556
• CID: 4916155
• Update Time: 2025-08-05

3-Amino-4-(4-trifluoromethyl-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(4-trifluoromethyl-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one

• Inchi： 1S/C17H12F6N2O/c18-16(19,20)10-6-4-9(5-7-10)14-13(24)15(26)25(14)12-3-1-2-11(8-12)17(21,22)23/h1-8,13-14H,24H2
• InChI Key： UFEYVZRYSCCQAN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=C(C(F)(F)F)C=C2)C(N)C1=O

Additional information on 3-Amino-4-(4-trifluoromethyl-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one

3-Amino-4-(4-Trifluoromethyl-Phenyl)-1-(3-Trifluoromethyl-Phenyl)-Azetidin-2-One: A Comprehensive Overview

The compound 3-Amino-4-(4-Trifluoromethyl-Phenyl)-1-(3-Trifluoromethyl-Phenyl)-Azetidin-2-One, also known by its CAS number 1291489-46-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azetidinones, which are four-membered ring structures containing a ketone group. The presence of two trifluoromethyl phenyl groups and an amino group at specific positions on the azetidine ring makes this compound unique and valuable for research and development purposes.

The structure of this compound is characterized by its azetidine ring, which is a four-membered cyclic amide. The substitution pattern includes an amino group at position 3, a trifluoromethyl phenyl group at position 4, and another trifluoromethyl phenyl group at position 1. The trifluoromethyl groups are electron-withdrawing substituents, which can influence the electronic properties of the molecule, making it suitable for various applications in drug design and materials science.

Recent studies have highlighted the importance of azetidinones in medicinal chemistry due to their ability to act as bioisosteres of beta-lactam antibiotics. The introduction of trifluoromethyl groups in this compound further enhances its stability and bioavailability, making it a promising candidate for drug development. Researchers have explored the potential of this compound as an inhibitor of certain enzymes and receptors, which could lead to novel therapeutic agents for diseases such as cancer, inflammation, and infectious disorders.

The synthesis of 3-Amino-4-(4-Trifluoromethyl-Phenyl)-1-(3-Trifluoromethyl-Phenyl)-Azetidin-2-One involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-couplings, has enabled chemists to optimize the production process and improve the yield of this compound. These methods not only enhance the efficiency of synthesis but also reduce the environmental impact by minimizing waste and energy consumption.

In terms of applications, this compound has shown potential in the field of catalysis. The trifluoromethyl groups on the phenyl rings can act as directing groups in aromatic substitution reactions, making this compound useful in designing catalysts for organic transformations. Additionally, its rigid structure and electronic properties make it a suitable candidate for studying supramolecular chemistry and self-assembling systems.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its conformational flexibility, solubility properties, and interactions with biological targets. Such computational approaches are essential for predicting the behavior of this compound in different chemical environments and for designing analogs with improved pharmacokinetic profiles.

The integration of experimental and computational methods has significantly enhanced our understanding of the properties and applications of 3-Amino-4-(4-Trifluoromethyl-Phenyl)-1-(3-Trifluoromethyl-Phenyl)-Azetidin-2-One. As research continues to uncover new aspects of this compound's chemistry and biology, it is expected to play an increasingly important role in both academic and industrial settings.